Cas no 171504-96-4 (Methyl 1-acetylpiperazine-2-carboxylate)

Methyl 1-acetylpiperazine-2-carboxylate is a versatile heterocyclic compound featuring both acetyl and ester functional groups on a piperazine scaffold. Its structural properties make it a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. The acetyl group enhances stability, while the methyl ester moiety offers reactivity for further derivatization. This compound is often utilized in the preparation of peptidomimetics and other pharmacologically relevant structures due to its balanced lipophilicity and conformational flexibility. Its well-defined reactivity profile allows for efficient modifications, making it a practical choice for medicinal chemistry applications.

Methyl 1-acetylpiperazine-2-carboxylate structure

171504-96-4 structure

Product Name:Methyl 1-acetylpiperazine-2-carboxylate

CAS No:171504-96-4

MF:C₈H₁₄N₂O₃

MW:186.208362102509

MDL:MFCD21098313

CID:905493

PubChem ID:45115682

Update Time:2025-06-08

Methyl 1-acetylpiperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-acetyl-2-Piperazinecarboxylic acid methyl ester
- METHYL 1-ACETYLPIPERAZINE-2-CARBOXYLATE
- 2-Piperazinecarboxylicacid,1-acetyl-,methylester(9CI)
- 1-Acetyl-piperazine-2-carboxylic acid methyl ester
- AK440254
- FCH1608861
- AM100360
- 1-Acetylpiperazine-2-carboxylic acid methyl ester
- AKOS023806524
- SCHEMBL15432009
- 171504-96-4
- METHYL1-ACETYLPIPERAZINE-2-CARBOXYLATE
- DS-18805
- C73300
- EN300-2641261
- WGA50496
- DTXSID00668301
- CS-0448233
- Methyl 1-acetylpiperazine-2-carboxylate
- MDL： MFCD21098313
- Inchi： 1S/C8H14N2O3/c1-6(11)10-4-3-9-5-7(10)8(12)13-2/h7,9H,3-5H2,1-2H3
- InChI Key： QSVNWNACIFWWIP-UHFFFAOYSA-N
- SMILES： O(C)C(C1CNCCN1C(C)=O)=O

Computed Properties

Exact Mass: 186.1
Monoisotopic Mass: 186.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1
Topological Polar Surface Area: 58.6

Experimental Properties

Boiling Point: 320.1±42.0°C at 760 mmHg

Methyl 1-acetylpiperazine-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD526212)

Methyl 1-acetylpiperazine-2-carboxylate Pricemore >>

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